Cas no 2034450-11-6 (4-Pyridinecarboxamide, N-[2-(methylthio)phenyl]-2-[(tetrahydro-2H-pyran-4-yl)methoxy]-)

• Product Name: 4-Pyridinecarboxamide, N-[2-(methylthio)phenyl]-2-[(tetrahydro-2H-pyran-4-yl)methoxy]-
• CAS No: 2034450-11-6
• MF: C₁₉H₂₂N₂O₃S
• MW: 358.454583644867
• CID: 5934277
• PubChem ID: 121017393
• Update Time: 2025-10-29

4-Pyridinecarboxamide, N-[2-(methylthio)phenyl]-2-[(tetrahydro-2H-pyran-4-yl)methoxy]- Chemical and Physical Properties

Names and Identifiers

• LFSHFRORZZOGGP-UHFFFAOYSA-N
• 4-Pyridinecarboxamide, N-[2-(methylthio)phenyl]-2-[(tetrahydro-2H-pyran-4-yl)methoxy]-
• N-(2-methylsulfanylphenyl)-2-(oxan-4-ylmethoxy)pyridine-4-carboxamide
• 2034450-11-6
• N-[2-(methylsulfanyl)phenyl]-2-[(oxan-4-yl)methoxy]pyridine-4-carboxamide
• F6475-5189
• N-(2-(methylthio)phenyl)-2-((tetrahydro-2H-pyran-4-yl)methoxy)isonicotinamide
• AKOS026689956

• Inchi： 1S/C19H22N2O3S/c1-25-17-5-3-2-4-16(17)21-19(22)15-6-9-20-18(12-15)24-13-14-7-10-23-11-8-14/h2-6,9,12,14H,7-8,10-11,13H2,1H3,(H,21,22)
• InChI Key： LFSHFRORZZOGGP-UHFFFAOYSA-N
• SMILES： C1(OCC2CCOCC2)=NC=CC(C(NC2=CC=CC=C2SC)=O)=C1

Computed Properties

• Exact Mass: 358.13511374g/mol
• Monoisotopic Mass: 358.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 85.8Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 457.7±40.0 °C(Predicted)
• pka: 10.69±0.70(Predicted)

Additional information on 4-Pyridinecarboxamide, N-[2-(methylthio)phenyl]-2-[(tetrahydro-2H-pyran-4-yl)methoxy]-

4-Pyridinecarboxamide, N-[2-(methylthio)phenyl]-2-[(tetrahydro-2H-pyran-4-yl)methoxy]

4-Pyridinecarboxamide, N-[2-(methylthio)phenyl]-2-[(tetrahydro-2H-pyran-4-yl)methoxy], also known by its CAS number 2034450-11-6, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a pyridine ring with a methylthio group and a tetrahydrofuran moiety. The presence of these functional groups makes it a versatile molecule for research and development in the fields of drug design, agrochemicals, and materials science.

The core structure of this compound includes a pyridine ring, which is a six-membered aromatic ring with one nitrogen atom. The pyridine ring is further substituted with a carboxamide group at the 4-position. This carboxamide group is connected to a phenyl ring that bears a methylthio substituent at the 2-position. Additionally, the phenyl ring is linked to a tetrahydrofuran derivative through a methoxy group at the 2-position. The tetrahydrofuran moiety adds hydroxyl functionality, enhancing the compound's reactivity and solubility properties.

Recent studies have highlighted the importance of such compounds in medicinal chemistry. The methylthio group is known to confer stability and bioavailability to molecules, making them suitable for drug delivery systems. Moreover, the tetrahydrofuran moiety can act as a bioisostere, replacing other functional groups in drug molecules to improve pharmacokinetic profiles. These features make 4-Pyridinecarboxamide, N-[2-(methylthio)phenyl]-2-[(tetrahydro-2H-pyran-4-yl)methoxy] an attractive candidate for developing new therapeutic agents.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitutions, amide bond formations, and protection/deprotection strategies. The synthesis typically begins with the preparation of the pyridine carboxylic acid derivative, followed by coupling with the appropriate amine or amide precursor. The introduction of the methylthio group and the tetrahydrofuran moiety requires careful control of reaction conditions to ensure high yields and purity.

Applications of this compound are diverse. In pharmaceutical research, it can serve as a lead compound for designing drugs targeting specific receptors or enzymes. For instance, its structural features may allow it to interact with G-protein coupled receptors (GPCRs), which are key targets for numerous therapeutic agents. In agrochemicals, this compound could be explored as a potential herbicide or fungicide due to its ability to inhibit specific enzymatic pathways in plants or pathogens.

From an environmental standpoint, understanding the degradation pathways of 4-Pyridinecarboxamide is crucial for assessing its ecological impact. Recent studies have shown that such compounds can undergo microbial degradation under aerobic conditions, with intermediates forming that may pose lower toxicity risks compared to the parent molecule.

In conclusion, 4-Pyridinecarboxamide, CAS number 2034450-11-6, represents a promising molecule with wide-ranging applications in chemistry and pharmacology. Its unique structure and functional groups provide ample opportunities for further research and development. As advancements in synthetic methodologies and computational modeling continue to evolve, this compound will likely play an increasingly important role in both academic and industrial settings.